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Compound of Interest

2-Amino-3-(propan-2-
Compound Name:
yloxy)propanamide

Cat. No.: B13270518

Get Quote

Executive Summary: The Compound in Context

2-Amino-3-(propan-2-yloxy)propanamide (hereafter referred to as O-lIsopropylserinamide or
O-iPr-Ser-NHz) is a functionalized amino acid derivative. Structurally, it represents a lipophilic
analog of the endogenous amino acid serine, where the hydroxyl group is ether-capped with an
isopropyl moiety.

In drug development, this compound is primarily evaluated in two contexts:

» Neuropathic Pain & Epilepsy: As a structural analog of Lacosamide (Vimpat®), probing the
steric tolerance of the sodium channel slow-inactivation gate.

» Synthetic Building Block: As a precursor for "unnatural” peptide synthesis requiring bulky,
non-polar side chains.

This guide provides the critical control experiments required to validate its performance against
established alternatives like Lacosamide (the clinical gold standard) and L-Serinamide (the
polar negative control).
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Chemical Identity & Purity Controls

Before biological testing, the integrity of the molecule must be established. The isopropyl ether

linkage is prone to specific synthetic side reactions (elimination) that differ from the methyl

ether found in Lacosamide.
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Protocol 1: Enantiomeric Purity Validation

Rationale: The neuroactivity of functionalized amino acids is stereospecific. The (S)-isomer

often lacks anticonvulsant activity or exhibits off-target toxicity.

Method: Chiral HPLC.[1]

Column: Chiralpak AD-H (4.6 x 250 mm).

Detection: UV at 210 nm.

Acceptance Criteria: Enantiomeric Excess (ee) > 99.5%.

Mobile Phase: n-Hexane : Isopropanol : Diethylamine (80:20:0.1).
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In Vitro Functional Controls (Electrophysiology)

The primary mechanism of action for this class of compounds is the enhancement of Sodium

Channel Slow Inactivation. You must differentiate this specific mode from "fast" inactivation

(blocked by Carbamazepine/Lidocaine).

Experimental Workflow: Whole-Cell Patch Clamp

To prove O-iPr-Ser-NHz works via the Lacosamide-pathway, you must run a voltage-clamp

protocol specifically designed to isolate slow inactivation.
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Figure 1: Electrophysiology workflow distinguishing fast vs. slow inactivation states.
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Key Control: Use Vinpocetine or Lacosamide as a positive control for slow inactivation. Use
Lidocaine as a negative control for slow inactivation (it affects fast inactivation).

Metabolic Stability & Plasma Controls

Unlike Lacosamide, O-iPr-Ser-NHz possesses a free primary amine. This makes it susceptible
to Monoamine Oxidases (MAO) or rapid renal clearance.

Protocol 2: Plasma Stability Assay

Rationale: To determine if the compound acts as a drug or a prodrug.

¢ Incubation: 10 uM compound in human/rat plasma at 37°C.

e Timepoints: 0, 15, 30, 60, 120 min.

» Quench: Acetonitrile + Internal Standard (Warfarin).

e Analysis: LC-MS/MS.

Expected Outcome:

e Lacosamide: Stable (>95% remaining at 2h).

o O-iPr-Ser-NHz2: Potential degradation via amide hydrolysis to O-isopropyl-serine.

» Control:Procaine (Rapidly hydrolyzed positive control).

In Vivo Neuropathic Pain Controls

If progressing to animal models (e.g., Spinal Nerve Ligation - SNL), the "Grimace Scale" or Von
Frey filaments are used.

The "Sedation" Artifact Control

A common error in testing novel anticonvulsants is confusing analgesia with sedation. If the
animal stops moving because it is sedated, it yields a false positive for pain relief.

Mandatory Control: Rotarod Test
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e Purpose: Assess motor coordination.
e Procedure: Place mice on a rotating rod (accelerating 4-40 rpm).
o Comparison:

o Gabapentin: Often causes ataxia (falls off rod early).

o Lacosamide: Minimal motor impairment at therapeutic doses.

o O-iPr-Ser-NHz: Must demonstrate separation between the Analgesic Dose (EDso) and the
Toxic/Sedative Dose (TDso).

Mechanistic Pathway Visualization

The following diagram illustrates the hypothesized binding mode where the isopropyl group
occupies the hydrophobic pocket of the Sodium Channel, stabilizing the closed state.
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Figure 2: Selective stabilization of the Slow Inactivated State by O-iPr-Ser-NH-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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